Cas no 1865275-53-1 (5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 1865275-53-1
• MF: C₈H₁₁N₅O₂
• MW: 209.205240488052
• CID: 4775878
• Update Time: 2025-07-18

5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-(2-azidoethyl)-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C8H11N5O2/c9-12-10-1-2-13-3-5-6(4-13)8(15)11-7(5)14/h5-6H,1-4H2,(H,11,14,15)
• InChI Key： PPXMJMURANOHAL-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CCN=[N+]=[N-])CC2C(N1)=O

Computed Properties

• Exact Mass: 209.09127461 g/mol
• Monoisotopic Mass: 209.09127461 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.8
• Molecular Weight: 209.21

Additional information on 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Research Brief on 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS: 1865275-53-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS: 1865275-53-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This bicyclic pyrrolidine derivative, featuring an azidoethyl functional group, offers unique reactivity for click chemistry applications, enabling efficient conjugation with biomolecules such as peptides, proteins, and nucleic acids. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies and diagnostic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione as a versatile scaffold for the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs) in oncology. The azido group allowed for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) with various alkyne-containing pharmacophores, resulting in a library of compounds with improved binding affinity and selectivity. Notably, several derivatives showed promising activity against MDM2-p53 interactions, with IC50 values in the low micromolar range.

Another significant application was reported in ACS Chemical Biology, where the compound served as a precursor for the development of activity-based probes (ABPs) for cysteine proteases. The researchers demonstrated that the tetrahydropyrrolopyrrole core provided optimal geometry for covalent binding to the active site, while the azidoethyl moiety enabled subsequent bioconjugation with reporter tags. This approach proved particularly valuable for imaging cathepsin activity in live cells, offering new tools for studying protease function in disease states.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione. A 2024 Organic Process Research & Development publication detailed an improved synthetic route starting from commercially available pyrrole derivatives, achieving higher yields (78% overall) and better purity (>99%) compared to previous methods. The new protocol emphasized green chemistry principles, reducing the use of hazardous reagents and minimizing waste generation.

In drug delivery applications, the compound's unique properties have been exploited for developing targeted nanocarriers. A recent Nature Communications article described its incorporation into pH-responsive polymer backbones, where the azido group facilitated precise attachment of targeting ligands. These systems demonstrated enhanced tumor accumulation and reduced off-target effects in preclinical models, suggesting potential for improved cancer therapeutics.

Looking forward, 5-(2-Azidoethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione continues to attract attention for its versatility in bioconjugation chemistry and drug discovery. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) design and as a building block for DNA-encoded libraries. As synthetic methodologies advance and biological applications expand, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological discovery.